Cas no 82020-90-4 (1,3,5-Triazin-2-amine,4-methoxy-6-(1-methylethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4-methoxy-6-(1-methylethyl)-
• CAS No: 82020-90-4
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 719775
• PubChem ID: 2735355
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4-methoxy-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-methoxy-6-(1-methylethyl)-
• 2-AMINO-4-ISOPROPYLAMINO-6-METHOXY-1,3,5-TRIAZINE
• 2-Amino-4-isopropyl-6-methoxy-1,3,5-triazine
• 4-isopropyl-6-methoxy-1,3,5-triazin-2-amine
• 1,3,5-Triazine-2,4-diamine, 6-methoxy-N-(1-methylethyl)-
• 6-Methoxy-N-(1-methylethyl)-1,3,5-triazine-2,4-diamine
• 2-methoxy-4-amino-6-isopropylamino-s-triazine
• 6-methoxy-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine
• AKOS017390909
• 82020-90-4
• 13365-86-1
• SCHEMBL14808678
• s-Triazine, 2-amino-4-(isopropylamino)-6-methoxy-
• DTXSID20158294

• Inchi： 1S/C7H13N5O/c1-4(2)9-6-10-5(8)11-7(12-6)13-3/h4H,1-3H3,(H3,8,9,10,11,12)
• InChI Key： YLWDRDHNCCNLDV-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(N)=NC(=N1)NC(C)C

Computed Properties

• Exact Mass: 183.11200
• Monoisotopic Mass: 183.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.235
• Melting Point: 115-117
• Boiling Point: 364.1 °C at 760 mmHg
• Flash Point: 174 °C
• PSA: 85.95000
• LogP: 0.93690

1,3,5-Triazin-2-amine,4-methoxy-6-(1-methylethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：